2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylic acid

• Molecular Formula: C10H6ClN3O4
• Molecular Weight: 267.62 g/mol
• IUPAC Name: 2-(3-chlorophenyl)-3,5-dioxo-1,2,4-triazine-6-carboxylic acid
• InChI: InChI=1S/C10H6ClN3O4/c11-5-2-1-3-6(4-5)14-10(18)12-8(15)7(13-14)9(16)17/h1-4H,(H,16,17)(H,12,15,18)
• InChI Key: MOQDDAURGWEFBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C(=O)NC(=O)C(=N2)C(=O)O

Description

This compound belongs to the 1,2,4-triazine family, characterized by a six-membered heterocyclic ring containing three nitrogen atoms. The structure includes a 3-chlorophenyl substituent at position 2 and a carboxylic acid group at position 6. These functional groups confer distinct electronic and steric properties, influencing solubility, reactivity, and biological activity.

Preparation Methods

Preparation Methods of 2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylic acid

Detailed Stepwise Preparation

Preparation of 2-(Substituted Phenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile Intermediates

• Starting from substituted phenyl precursors (e.g., 3-chlorophenyl derivatives), compounds analogous to 7a-f are reacted with sodium acetate and glacial acetic acid.
• The reaction mixture is refluxed for approximately 2 hours to promote cyclization forming the triazine ring with a nitrile group at the 6-position.
• Upon cooling, the reaction mixture is poured into water to precipitate the triazine-carbonitrile intermediates, which are isolated by filtration and washing.

Conversion to 2-(Substituted Phenyl)-4-methyl-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylic acid

• The nitrile intermediates are subjected to acidic hydrolysis using concentrated hydrochloric acid and glacial acetic acid under reflux for 4 hours.
• The reaction mixture is then evaporated under vacuum, and water is added to precipitate the carboxylic acid derivatives.
• The precipitate is filtered, washed, and dried, yielding the target 2-(3-chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylic acid.

Reaction Conditions and Yields

Step	Reagents/Conditions	Time	Temperature	Yield (%)	Notes
1	Sodium acetate, glacial acetic acid, reflux	2 hours	Reflux (~118°C)	~79-90	Formation of triazine-carbonitrile
2	Concentrated HCl, glacial acetic acid, reflux	4 hours	Reflux (~118°C)	~70-85	Hydrolysis to carboxylic acid
3	Filtration, washing with water and petroleum ether	-	Room temp	-	Isolation and purification

Note: Yields are based on analogous compounds and may vary with substitution pattern.

Alternative Synthetic Routes and Industrial Considerations

• Industrial synthesis may optimize these steps using continuous flow reactors to improve heat and mass transfer, enhancing yield and purity.
• Catalytic systems such as copper(I) iodide have been reported for related phenyl ether formations and may be adapted for precursor synthesis.
• Chlorination steps to introduce the 3-chlorophenyl substituent can be performed using sulfuryl chloride or other chlorinating agents under controlled conditions to avoid over-chlorination or side reactions.

Chemical Reaction Analysis Relevant to Preparation

Key Reaction Types

• Condensation: Formation of the triazine ring via condensation of phenyl-substituted amidines or related precursors.
• Cyclization: Intramolecular cyclization promoted by acidic or basic conditions to form the 1,2,4-triazine core.
• Hydrolysis: Conversion of nitrile intermediates to carboxylic acids under acidic reflux.
• Substitution: Introduction of the chlorine atom on the phenyl ring via electrophilic aromatic substitution.

Common Reagents and Conditions

Reaction Type	Reagents	Conditions	Purpose
Condensation	Sodium acetate, acetic acid	Reflux, 2 hours	Ring closure and cyclization
Hydrolysis	Concentrated HCl, acetic acid	Reflux, 4 hours	Nitrile to carboxylic acid
Chlorination	Sulfuryl chloride or bromine	Controlled temperature	Halogen introduction
Catalysis	Cuprous iodide, potassium carbonate	90 °C, DMSO solvent	Ether formation in precursors

Summary Table of Preparation Methods

Stage	Starting Material	Reagents/Conditions	Product	Yield (%)
Formation of triazine-carbonitrile	3-Chlorophenyl derivative	Sodium acetate, glacial acetic acid, reflux	2-(3-Chlorophenyl)-3,5-dioxo-1,2,4-triazine-6-carbonitrile	79-90
Hydrolysis to carboxylic acid	Triazine-carbonitrile	Concentrated HCl, glacial acetic acid, reflux	2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylic acid	70-85
Purification	Crude acid	Filtration, washing, drying	Pure target compound	-

Chemical Reactions Analysis

Types of Reactions

2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.

Substitution: The chlorine atom on the phenyl ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield triazine oxides, while reduction can produce triazine amines.

Scientific Research Applications

2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylic acid has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its antimicrobial and anticancer properties.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex molecules.

Materials Science: It is explored for its potential use in the development of novel materials with unique properties.

Mechanism of Action

The mechanism by which 2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylic acid exerts its effects involves interactions with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes or receptors, leading to therapeutic effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Substituent Variations on the Triazine Core

Phenyl vs. Chlorophenyl Derivatives

• 3,5-Dioxo-2-phenyl-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylic acid (CAS 4315-71-3): Lacks the chlorine atom on the phenyl ring, reducing electronegativity and hydrophobic interactions. Lower molecular weight (MW: 247.19 vs. target compound’s estimated MW ~296.65).

• 2-(4-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile (CAS 20932-04-1):

  • Chlorine at the para position alters steric effects compared to the meta position in the target compound.
  • Carbonitrile group (-CN) instead of carboxylic acid (-COOH) increases lipophilicity, favoring membrane permeability but reducing solubility in aqueous media .

Halogen and Functional Group Modifications

• 2,4-Diamino-6-phenyl-1,3,5-triazine (CAS 91-76-9): Amino groups replace oxo and carboxylic acid moieties, enhancing hydrogen-bonding capacity. Used in materials science and as a corrosion inhibitor .
• Exhibits metal-chelating properties and catalytic applications .

Pharmacologically Active Triazine Derivatives

Resmetirom (MGL-3196) (CAS 920509-32-6):

• Structure: 2-(3,5-Dichloro-4-((5-isopropyl-6-oxo-1,6-dihydropyridazin-3-yl)oxy)phenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile.
• Key differences: Dichlorophenyl group enhances receptor binding. Pyridazinone moiety and carbonitrile group improve selectivity for thyroid hormone receptor-β. Higher molecular weight (435.22 vs. ~296.65) and lipophilicity .

Diclazuril Impurities

• Impurity A (CAS 862243-46-7): Retains the triazine-carboxylic acid core but includes a dichlorophenyl and cyanomethyl group. Demonstrates how structural complexity affects pharmacokinetics and impurity profiling .

Physicochemical and Reactivity Comparisons

Compound Name	Molecular Weight	Functional Groups	Key Properties	Applications
Target Compound	~296.65	3-Cl-phenyl, -COOH	Moderate solubility, electrophilic core	Pharmaceutical intermediate, research
2-Phenyl analog (CAS 4315-71-3)	247.19	Phenyl, -COOH	Higher solubility, lower hydrophobicity	Organic synthesis
4-Cl-Carbonitrile (CAS 20932-04-1)	262.64	4-Cl-phenyl, -CN	High lipophilicity, reactive nitrile	Materials science
Resmetirom (CAS 920509-32-6)	435.22	3,5-Cl₂-phenyl, -CN	High receptor specificity	NASH therapy
3-(Triazinyl)propanoic acid	199.15	Propanoic acid	Metal chelation, condensation reactions	Catalysis, material science

Research Findings and Implications

• Reactivity : The target compound’s carboxylic acid group facilitates esterification under acidic conditions, as seen in diclazuril impurity synthesis (e.g., ethyl ester formation) .
• Biological Activity : Chlorophenyl derivatives show enhanced binding to hydrophobic pockets in proteins, while carbonitrile-containing analogs (e.g., Resmetirom) exhibit improved metabolic stability .
• Synthetic Utility: Triazine-carboxylic acids serve as precursors for heterocyclic expansions, such as pyridazinone hybrids in Resmetirom .

Biological Activity

2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylic acid (CAS No. 68321-63-1) is a compound of significant interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological properties based on diverse research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{10}H_{6}ClN_{3}O_{4}$, with a molecular weight of 267.63 g/mol. It possesses a melting point range of 204–206 °C and is classified as an irritant .

Antimicrobial Activity

Research indicates that compounds similar to 2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine derivatives exhibit notable antimicrobial activity. For instance, thiazole and benzothiazole derivatives have shown effectiveness against various bacterial strains and fungi . The presence of electron-withdrawing groups like chlorine enhances biological activity by increasing the lipophilicity and reactivity of the compounds .

Table 1: Antimicrobial Activity Comparison

Compound	Activity Type	Target Organisms	IC50 (µg/mL)
2-(3-Chlorophenyl) derivative	Antibacterial	E. coli, S. aureus	< 10
Thiazole derivatives	Antifungal	Aspergillus niger	< 15
Benzothiazole derivatives	Antiviral	Various viruses	< 20

Anticancer Activity

The compound's structure suggests potential anticancer properties. Studies on related triazine derivatives have demonstrated cytotoxic effects against various cancer cell lines. For example, certain derivatives have shown IC50 values lower than standard chemotherapeutics like doxorubicin .

Case Study: Cytotoxicity in Cancer Cell Lines
A study investigated the cytotoxic effects of triazine derivatives on Jurkat and HT29 cell lines. The results indicated that modifications in the phenyl ring significantly influenced activity:

• Compound A : IC50 = 1.61 µg/mL (Jurkat)
• Compound B : IC50 = 1.98 µg/mL (HT29)

These findings suggest that the presence of halogen substituents can enhance anticancer activity through mechanisms involving apoptosis induction and cell cycle arrest .

Anti-inflammatory and Other Activities

Preliminary studies have also suggested anti-inflammatory properties for triazine derivatives. The mechanism appears to involve inhibition of pro-inflammatory cytokines and modulation of immune responses . Additionally, some derivatives have shown promise in anti-diabetic and neuroprotective activities.

Structure-Activity Relationship (SAR)

The biological activity of 2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine is largely influenced by its structural components:

• Chlorophenyl Group : Enhances lipophilicity and biological interaction.
• Dioxo Functionality : Essential for binding to target biomolecules.
• Triazine Core : Provides a scaffold for various substitutions that can modulate activity.

Q & A

Basic: What methodological strategies are recommended for optimizing the synthesis of 2-(3-Chlorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylic acid?

Answer:
To optimize synthesis, integrate computational reaction path searches (e.g., quantum chemical calculations) with high-throughput experimental screening. For example:

• Step 1: Use density functional theory (DFT) to model reaction pathways, identifying intermediates and transition states.
• Step 2: Apply machine learning to prioritize reaction conditions (solvent, temperature, catalyst) based on computed activation energies.
• Step 3: Validate predictions via automated parallel reactors, focusing on yield and purity metrics.
• Step 4: Feed experimental results back into computational models to refine predictions iteratively .

This approach reduces trial-and-error experimentation by 40–60%, as demonstrated in analogous heterocyclic syntheses.

Basic: How should researchers characterize the compound’s structural and electronic properties to validate synthetic outcomes?

Answer:
Employ a multi-technique approach:

• X-ray crystallography: Resolve crystal structure and confirm substituent positions (e.g., 3-chlorophenyl orientation).
• NMR spectroscopy: Assign peaks using $^{1}\text{H}$-$^{13}\text{C}$ HSQC and HMBC to verify triazine ring proton coupling patterns.
• Computational validation: Compare experimental IR/Raman spectra with DFT-simulated vibrational modes (e.g., carbonyl stretches at 1680–1750 cm$^{-1}$) .

Table 1: Key spectroscopic benchmarks for the compound

Technique	Expected Signature	Computational Reference
$^{13}\text{C}$ NMR	165–170 ppm (triazine C=O)	B3LYP/6-311+G(d,p)
UV-Vis	$\lambda_{\text{max}}$ ~290 nm (n→π* transition)	TD-DFT/CAM-B3LYP

Advanced: What methodologies resolve contradictions in reported reaction mechanisms for triazine derivatives?

Answer:
Contradictions often arise from divergent solvent effects or unaccounted intermediates. To address this:

• Kinetic isotope effects (KIE): Measure $k_{\text{H}}/k_{\text{D}}$ to distinguish between concerted vs. stepwise pathways.
• In-situ monitoring: Use stopped-flow UV-Vis or ReactIR to detect transient intermediates (e.g., nitrenes or zwitterions).
• Microkinetic modeling: Combine experimental rate data with DFT-derived activation barriers to reconstruct free-energy profiles .

For example, conflicting reports on cyclization steps in triazines were resolved by identifying a solvent-dependent shift from a zwitterionic intermediate to a concerted pathway .

Advanced: How can researchers systematically evaluate the compound’s stability under varying pH and temperature conditions?

Answer:
Design a forced degradation study with orthogonal analytics:

• Stress conditions:
  • Acidic (0.1 M HCl, 40°C)
  • Basic (0.1 M NaOH, 40°C)
  • Oxidative (3% H$_2$O$_2$, 25°C)
  • Thermal (60°C, dry)
• Analytical tools:
  • HPLC-PDA to track degradation products.
  • LC-MS/MS to identify hydrolyzed or oxidized species (e.g., ring-opened carboxylic acids).
• Mechanistic insights: Use DFT to predict vulnerable sites (e.g., triazine ring’s susceptibility to nucleophilic attack at C-5) .

Table 2: Representative degradation products

Condition	Major Degradant	Proposed Pathway
Acidic	3-Chlorobenzoic acid	Triazine ring hydrolysis
Oxidative	N-Oxide derivative	Triazine N-oxidation

Advanced: What experimental and computational frameworks address discrepancies in solubility and bioavailability predictions?

Answer:
Discrepancies often stem from oversimplified solvent models or neglecting polymorphic forms. Mitigate this by:

• Solubility measurement: Use shake-flask method with biorelevant media (FaSSIF/FeSSIF) and compare with COSMO-RS predictions.
• Polymorph screening: Conduct slurry experiments in 10+ solvents, characterized via PXRD and DSC.
• Machine learning correction: Train models on experimental solubility data to refine COSMO-RS outputs (error reduction from ±1.5 log units to ±0.5) .

For example, discrepancies in aqueous solubility (predicted: 0.12 mg/mL; experimental: 0.05 mg/mL) were traced to unmodeled aggregation behavior, resolved via dynamic light scattering (DLS) .

Advanced: How to design reactors for scaling up synthesis while maintaining reaction selectivity?

Answer:
Apply criteria from the CRDC subclass RDF2050112 (reaction fundamentals and reactor design):

• Mixing efficiency: Use computational fluid dynamics (CFD) to optimize impeller design (e.g., Rushton vs. pitched-blade turbines).
• Heat transfer: Implement segmented flow reactors for exothermic cyclization steps, maintaining ΔT < 5°C.
• Scale-down validation: Perform DoE (Design of Experiments) in microreactors to identify critical process parameters (CPPs) like residence time distribution (RTD) .

Key metric: Selectivity drops >10% at scales >1 L often correlate with poor mass transfer, resolved via intensified mixing (e.g., rotor-stator reactors) .